5-[(1H-1,3-benzodiazol-1-yl)methyl]-N-[(furan-2-yl)methyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-[(1H-1,3-benzodiazol-1-yl)methyl]-N-[(furan-2-yl)methyl]furan-2-carboxamide” is a complex organic molecule that contains several functional groups, including a benzodiazole ring and two furan rings . The benzodiazole ring is a type of heterocyclic aromatic compound, which means it contains atoms of at least two different elements as part of its ring structure . Furan is a heterocyclic compound that consists of a five-membered aromatic ring with four carbon atoms and one oxygen .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzodiazole ring and two furan rings. The benzodiazole ring is a bicyclic compound (a compound containing two fused aromatic rings) made up of a benzene ring fused to a diazole ring . Furan is a five-membered ring with four carbon atoms and one oxygen atom .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the benzodiazole and furan rings. Benzodiazoles are known to participate in a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction . Furans can undergo reactions such as electrophilic aromatic substitution and oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodiazole and furan rings could contribute to its aromaticity, which could affect properties such as its solubility and stability .Scientific Research Applications
- Imidazole derivatives, including F5517-0005, have demonstrated antibacterial, antifungal, and antiviral properties . Researchers have explored their potential as novel antimicrobial agents to combat drug-resistant pathogens.
- F5517-0005 has been investigated as a corrosion inhibitor for mild steel. It adsorbs onto metallic surfaces, protecting them from corrosion . This property is valuable in industrial applications.
- Imidazole derivatives play a role in cancer therapy. F5517-0005 could be explored for its potential as an antitumor agent. Researchers have synthesized similar compounds with promising results .
- Theoretical investigations using quantum chemistry methods have explored the electronic and vibrational features of imidazole derivatives. F5517-0005’s optimized geometrical structure and properties have been studied .
- Imidazole serves as a core structure in various drugs. F5517-0005’s unique properties make it a potential synthon for designing new pharmaceuticals. Researchers can modify its structure to enhance specific activities .
Antimicrobial Activity
Corrosion Inhibition
Cancer Research
Quantum Chemistry Studies
Drug Development
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(benzimidazol-1-ylmethyl)-N-(furan-2-ylmethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3/c22-18(19-10-13-4-3-9-23-13)17-8-7-14(24-17)11-21-12-20-15-5-1-2-6-16(15)21/h1-9,12H,10-11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWAVJCWOAVZMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC3=CC=C(O3)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((1H-benzo[d]imidazol-1-yl)methyl)-N-(furan-2-ylmethyl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.